Cas no 91281-34-4 (4-S-cysteaminylphenol)

4-S-cysteaminylphenol structure
4-S-cysteaminylphenol structure
Product Name:4-S-cysteaminylphenol
CAS No:91281-34-4
MF:C8H11NOS
MW:169.244040727615
CID:996230
PubChem ID:115347
Update Time:2025-04-20

4-S-cysteaminylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-S-cysteaminylphenol
    • 4-(2-aminoethylsulfanyl)phenol
    • 91281-34-4
    • Phenol, 4-((2-aminoethyl)thio)-
    • 4-(2-aminoethylthio)phenol
    • SCHEMBL5382245
    • AKOS010260550
    • Q27281034
    • 4-((2-Aminoethyl)thio)phenol
    • CHEMBL1159894
    • 2-(p-hydroxyphenylthio)ethylamine
    • J1U0ORN13K
    • UNII-J1U0ORN13K
    • Phenol, 4-((2-aminoethyl)thio)-, (SP-4-1)-
    • LGHNHPRURDSNNK-UHFFFAOYSA-N
    • DTXSID70238474
    • DB-106316
    • Inchi: 1S/C8H11NOS/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4,10H,5-6,9H2
    • InChI Key: LGHNHPRURDSNNK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)O)CCN

Computed Properties

  • Exact Mass: 169.05613515g/mol
  • Monoisotopic Mass: 169.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1
  • Topological Polar Surface Area: 71.6Ų
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